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Compound of Interest

Compound Name: MY17

Cat. No.: B15581785 Get Quote

The proper disposal of any laboratory chemical is paramount for ensuring safety and

environmental compliance. The designation "MY17" appears on several distinct products, each

with a unique chemical composition and, consequently, different disposal protocols. This guide

provides detailed, step-by-step procedures for the disposal of three different products labeled

"MY17": a streptomycin-based agricultural product (Agri-Mycin® 17), a flammable aerosol

(AC17), and a solid odor counteractant (PX17).

It is crucial to identify the specific "MY17" product in your possession to follow the correct

disposal procedure. Always refer to the product's Safety Data Sheet (SDS) for the most

accurate and comprehensive information.

Agri-Mycin® 17 (Agricultural Streptomycin)
Product Description: An agricultural antibiotic containing streptomycin sulfate, used to control

bacterial diseases in plants.

Essential Safety and Disposal Information
Wastes generated from the use of Agri-Mycin® 17 may be disposed of on-site or at an

approved waste disposal facility.[1] Environmental fate data indicates that streptomycin

degradation in soil and water is mediated by bacterial decomposition, typically occurring within

2-3 weeks.[1] Streptomycin binds tightly to soil and does not leach.[1]

Quantitative Data Summary
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Parameter Value Reference

Acute Dermal LD50 (Rabbits) 8 - 12 g/kg [2]

Primary Skin Irritation Index

(Rabbits)
4.6 (Max score is 8.0) [2]

96h LC50 (Fathead Minnows) 1.01 mg/l [2]

Biodegradability (OECD Test

301B)
75% removal after 46 days [2]

Step-by-Step Disposal Protocol
For Spills (Dry):

Dike the spill area using absorbent or impervious materials like earth, sand, or clay.[1]

Sweep or scoop up the material and place it into a designated container for disposal.[1]

Collect and contain any contaminated absorbent and dike material for proper disposal.[1]

Decontaminate tools and equipment used in the cleanup.[1]

For Spills (Wet):

Pump any free liquid into an appropriate closed container.[1]

Collect washings for disposal.[1]

Container Disposal (Nonrefillable Bags):

Do not reuse or refill the container.[1]

Dispose of the empty container in a sanitary landfill or by incineration.[1]

Container Disposal (Plastic Containers):

Triple rinse the container promptly after emptying.[1]
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Offer the container for recycling or reconditioning, or puncture and dispose of it in a

sanitary landfill.[1]

Incineration is also an option if permitted by state and local ordinances. If burned, stay out

of the smoke.[1]

Disposal Workflow

MY17 (Agri-Mycin® 17) Disposal

Spill Occurs
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Dry Spill

Wet Spill

Sweep/Scoop into Container

Pump Liquid into Container

Nonrefillable Bag
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Dispose in Sanitary Landfill or Incinerate

Triple Rinse Recycle/Recondition or Puncture & Dispose in Landfill/Incinerate

MY17 (AC17) Disposal Is Container Empty?

Follow Local Regulations for Aerosol DisposalYes

Dispose as Hazardous Waste
No

Do NOT Pierce or Burn.
Protect from Heat.
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MY17 (PX17) Disposal

Spill or Release

End of Product Life

Sweep into Marked Bag

Dispose as Controlled, Non-Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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